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Compound of Interest

Compound Name: Nisin Z

Cat. No.: B1148377 Get Quote

These application notes provide a detailed protocol for the production and purification of Nisin
Z, a potent antimicrobial peptide, from Lactococcus lactis. The methodologies are intended for

researchers, scientists, and drug development professionals.

Nisin Z Production
Nisin Z is a natural variant of nisin produced by certain strains of Lactococcus lactis. Its

production can be optimized by careful selection of culture media and fermentation conditions.

Microorganism
Producing Strain:Lactococcus lactis subsp. lactis (e.g., strain A164, IO-1, or other wild-type

Nisin Z producers).

Culture Media
For optimal Nisin Z production, a nutrient-rich medium is required. While standard media like

MRS can be used, supplementation or custom media formulations can significantly enhance

yield.

Optimized Production Medium Recipe:
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Component Concentration (g/L) Notes

Tryptone 10 - 20 Primary nitrogen source.

Casein Peptone 10 - 20
Provides additional peptides

and amino acids.

Yeast Extract 5 - 10
Source of B vitamins and other

growth factors.

Sucrose 20

Found to be a more efficient

carbon source than glucose for

Nisin Z production.

KH₂PO₄ 2 Buffering agent.

NaCl 2 Osmotic stabilizer.

MgSO₄·7H₂O 0.2 Source of magnesium ions.

Preparation: Dissolve all components in distilled water, adjust the pH to 6.0-6.5 with 1M

NaOH, and sterilize by autoclaving at 121°C for 15 minutes.

Experimental Protocol: Nisin Z Fermentation
Inoculum Preparation:

Aseptically transfer a single colony of Lactococcus lactis from a fresh agar plate into a

sterile tube containing 5 mL of the optimized production medium.

Incubate at 30°C for 16-18 hours without agitation.

Fermentation:

Inoculate a larger volume of the sterile production medium (e.g., 1 L in a 2 L fermenter)

with the overnight culture (typically a 1-2% v/v inoculum).

Maintain the fermentation conditions at 30°C with controlled pH at 6.0-6.5. The pH can be

controlled by the automated addition of 1M NaOH.
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Incubate for 18-24 hours. Nisin Z production typically reaches its peak during the late

logarithmic growth phase.

Nisin Z Purification
The purification of Nisin Z from the fermentation broth involves a multi-step process to isolate

the peptide from other cellular components and media constituents.

Experimental Workflow Diagram
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Nisin Z Production

Nisin Z Purification

Lactococcus lactis
Fermentation CentrifugationCulture Broth Ammonium Sulfate

Precipitation (40%)
Cell-Free Supernatant DialysisNisin Z Pellet Cation Exchange

Chromatography
Desalted Nisin Z

Reversed-Phase HPLC
(Optional)

Partially Purified Nisin Z

Purified Nisin Z

Eluted Nisin Z

Highly Purified Nisin Z
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Input

Purification Process

Output

Fermentation Culture Broth
(Nisin Z + Cells + Media Components)

Remove Cells
(Centrifugation)

Concentrate Nisin Z
(Ammonium Sulfate Precipitation)

Cell-Free Supernatant

Separate by Charge
(Cation Exchange Chromatography)

Crude Nisin Z

Purified Nisin Z

Purified Nisin Z
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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